N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide

• IUPAC Name: N-tert-butyl-3-[(4-nitrophenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C17H19N3O5S/c1-17(2,3)18-16(21)12-5-4-6-13(11-12)19-26(24,25)15-9-7-14(8-10-15)20(22)23/h4-11,19H,1-3H3,(H,18,21)
• InChI Key: HIXNHFPMQBELNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H19N3O5S
• Molecular Weight: 377.4 g/mol

Description

N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide, also known as NBD-556, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonylureas and has been studied extensively for its mechanism of action and its effects on biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide involves its ability to target specific enzymes involved in various biochemical and physiological processes. This compound has been shown to inhibit the activity of enzymes such as protein kinase CK2 and sulfonylurea receptor 1 (SUR1), which are involved in cell proliferation, insulin secretion, and inflammation. By targeting these enzymes, N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide can modulate various cellular processes and potentially provide therapeutic benefits.
Biochemical and physiological effects:
N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide has been shown to have several biochemical and physiological effects in various studies. In cancer research, this compound has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. In diabetes research, N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide has been shown to stimulate insulin secretion and improve glucose metabolism. In inflammation research, N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide has been shown to reduce inflammation by inhibiting the activity of specific enzymes involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide has several advantages for lab experiments, including its high potency and selectivity for specific enzymes. This compound can be used to study various biochemical and physiological processes and potentially provide insights into the development of new therapeutics. However, there are also limitations to using N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide in lab experiments, including its potential toxicity and off-target effects. Careful consideration should be taken when using this compound in lab experiments to ensure its safety and efficacy.

Future Directions

There are several future directions for the study of N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide and its potential therapeutic applications. One direction is to further optimize the synthesis of this compound to improve yields and reduce impurities. Another direction is to study the effects of N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide in various animal models to determine its safety and efficacy in vivo. Additionally, further research is needed to explore the potential therapeutic applications of N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide in various diseases, including cancer, diabetes, and inflammation. Finally, the development of new derivatives of N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide may provide insights into the structure-activity relationship of this compound and potentially lead to the development of new therapeutics.

Synthesis Methods

The synthesis of N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide involves several steps, including the reaction of 4-nitrobenzenesulfonyl chloride with tert-butylamine to form N-(tert-butyl)-4-nitrobenzenesulfonamide. This intermediate is then reacted with 3-aminobenzamide to form N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide. The synthesis of this compound has been optimized to improve yields and reduce impurities.

Scientific Research Applications

N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In cancer research, N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. In diabetes research, N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide has been studied for its ability to stimulate insulin secretion and improve glucose metabolism. In inflammation research, N-(tert-butyl)-3-{[(4-nitrophenyl)sulfonyl]amino}benzamide has been shown to reduce inflammation by inhibiting the activity of specific enzymes involved in the inflammatory response.